Cas no 871336-82-2 (3-amino-5-propyl-1H-Pyrazole-4-carbonitrile)
871336-82-2 structure
Product Name:3-amino-5-propyl-1H-Pyrazole-4-carbonitrile
CAS No:871336-82-2
MF:C7H10N4
MW:150.1811003685
CID:719333
PubChem ID:45121248
Update Time:2025-04-19
3-amino-5-propyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-propyl-1H-Pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 3-amino-5-propyl-
- 871336-82-2
- YWRKFBPYSYYYMN-UHFFFAOYSA-N
- SCHEMBL4931757
- AKOS017515187
- 5-amino-3-propyl-1H-pyrazole-4-carbonitrile
-
- Inchi: 1S/C7H10N4/c1-2-3-6-5(4-8)7(9)11-10-6/h2-3H2,1H3,(H3,9,10,11)
- InChI Key: YWRKFBPYSYYYMN-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C(N)=N1)CCC
Computed Properties
- Exact Mass: 150.091
- Monoisotopic Mass: 150.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5A^2
- XLogP3: 1.3
3-amino-5-propyl-1H-Pyrazole-4-carbonitrile Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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